Cas no 512809-79-9 (4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide)

• Product Name: 4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide
• CAS No: 512809-79-9
• MF: C₁₁H₁₁N₅O₃
• MW: 261.236741304398
• CID: 3057776
• PubChem ID: 843247
• Update Time: 2025-04-21

4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide
• AKOS015921854
• STK301672
• AK-968/41922481
• 4-((3-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid hydrazide
• 4-[(3-nitro-1H-pyrazol-1-yl)methyl]benzohydrazide
• 4-[(3-Nitro-1H-pyrazol-1-yl)methyl]benzoic acid hydrazide
• 512809-79-9
• 4-[(3-nitropyrazol-1-yl)methyl]benzohydrazide
• AKOS000304161
• DTXSID601197630
• 4-({3-nitro-1H-pyrazol-1-yl}methyl)benzohydrazide

• Inchi： 1S/C11H11N5O3/c12-13-11(17)9-3-1-8(2-4-9)7-15-6-5-10(14-15)16(18)19/h1-6H,7,12H2,(H,13,17)
• InChI Key： GESZQNLGDUQQRM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1C=CC([N+](=O)[O-])=N1)NN

Computed Properties

• Exact Mass: 261.08618923Da
• Monoisotopic Mass: 261.08618923Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 119Ų